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Compound of Interest

Compound Name: Iridium--molybdenum (3/1)

Cat. No.: B15485411

This document provides crucial safety and logistical information for the handling and disposal
of Iridium-Molybdenum (3/1) alloy, designed for researchers, scientists, and drug development
professionals. The following procedures are based on the known hazards of the alloy's

constituent elements, iridium and molybdenum, and are intended to ensure a safe laboratory
environment.

Quantitative Data Summary

The following table summarizes key quantitative safety and physical property data for iridium
and molybdenum. This information is essential for risk assessment and the implementation of
appropriate safety controls.
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Property Iridium Molybdenum Notes
CAS Number 7439-88-5 7439-98-7
Molecular Weight 192.22 g/mol 95.94 g/mol
Melting Point 2450°C[1] 2617°C
Boiling Point Not available 4612°C

OSHA Permissible
OSHA/PEL (Total ) o
Dust) Not established 15 mg/m3[2][3] Exposure Limit (8-hr

us
TWA)
) No exposure limit ACGIH Threshold
ACGIH/TLV Not established ] o
established Limit Value
N Flammable solid in Flammable in powder

Flammability

powder form[4]

form[5]

Strong oxidizing
) ) agents, halogens,
Incompatible Materials )
tin/tin oxides, lead,

zinc

Strong oxidizing
agents, sulfuric acid,

phosphoric acid[2]

Hazardous o )
N Iridium oxides
Decomposition

Molybdenum oxide
fume[2]

Experimental Protocols: Operational and Disposal

Plan

This section outlines the step-by-step procedures for the safe handling and disposal of Iridium-

Molybdenum (3/1) alloy.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.

e Labeling: Ensure the container is clearly labeled with the material's identity, hazards, and

date of receipt.
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» Storage: Store the alloy in a cool, dry, and well-ventilated area.[2][5] Keep the container
tightly closed.[6] Store away from incompatible materials such as strong oxidizing agents,
acids, and halogens.[2][6][7]

Handling and Use

e Engineering Controls:
o Handle the alloy in a well-ventilated area.[7]

o Use a fume hood or other local exhaust ventilation when there is a potential for generating
dust or fumes, such as during cutting, grinding, or heating.[2][3][5]

» Personal Protective Equipment (PPE):

o Eye Protection: Wear safety glasses with side shields or chemical safety goggles.[2] In
case of potential eye contact, rinse cautiously with water for several minutes.[4]

o Skin Protection: Wear impermeable gloves (e.g., nitrile rubber) and a lab coat or other
protective work clothing.[2][5]

o Respiratory Protection: If engineering controls are insufficient to maintain exposure below
permissible limits, or if generating dust, use a NIOSH-approved respirator for dusts.[2][3]

[5]

e Hygiene Practices:

o

Avoid creating dust.[2][3]

[¢]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[2][5]

[¢]

Do not eat, drink, or smoke in the work area.[2][5][6]

[e]

Remove contaminated clothing and wash it before reuse.[1]

Emergency Procedures
« Spills:
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[e]

In case of a spill, evacuate the area and restrict access.[8]

o

Eliminate all ignition sources as the powdered form may be flammable.[4][8]

[¢]

For powdered material, clean up using a method that avoids dust generation, such as a
HEPA-filtered vacuum or wet sweeping.[5][7] Do not use compressed air to clean up dust.

[2][5]

o

Collect the spilled material in a sealed, properly labeled container for disposal.[2][3][7]

o Fire:

o For fires involving the powdered form of the alloy, use a special powder for metal fires. Do
not use water.[5]

o For fires involving the solid form, use an extinguishing agent suitable for the surrounding
fire.[5][8]

o Firefighters should wear full protective clothing and a self-contained breathing apparatus.

[2][5]
e First Aid:

o Inhalation: Move the affected person to fresh air. If irritation or coughing persists, seek
medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water.[3][5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[5][6] Seek medical attention if irritation persists.[5]

o Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek medical attention.[4]

[6]

Disposal Plan
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e Waste Characterization: The Iridium-Molybdenum (3/1) alloy waste may be classified as
hazardous waste.

» Containerization: Collect all waste material in a clearly labeled, sealed container.

o Disposal: Dispose of the waste in accordance with all federal, state, and local regulations.[5]
It may be necessary to have the material disposed of by a licensed chemical destruction
facility.[7] Do not allow the material to be released into the environment.[2][3]

Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling of Iridium-
Molybdenum (3/1) alloy.
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Receiving & Storage
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Caption: Workflow for safe handling of Iridium-Molybdenum alloy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Protocols for Iridium-
Molybdenum (3/1) Alloy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15485411#personal-protective-equipment-for-
handling-iridium-molybdenum-3-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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